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Compound Focus: JWG-071

CAS No.: 2250323-50-1

Cat. No.: S531463

Get Quote

This table summarizes the core biochemical and physical data for JWG-071, which is crucial for planning

and troubleshooting experiments.

Property Specification / Value
Source /
Context

Primary Target (IC₅₀) ERK5 (88 nM) [1] [2] [3]

Secondary Target (IC₅₀) LRRK2 (109 nM) [1] [2] [3]

Bromodomain Activity
(IC₅₀)

BRD4 (1 μM) [4]

Purity ≥98% (HPLC) [1]

Physical Form White to beige or light yellow powder [1] [2]

Solubility (Stock) ~100 mg/mL (~163.2 mM) in DMSO [2]

Recommended Storage Powder: -20°C; Solution: -80°C (short-term:
-20°C)

[2] [3]

Molecular Weight 612.76 g/mol [2] [3]

CAS Number 2250323-50-1 [2] [4]
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Example Experimental Protocols

The following are specific methodologies where JWG-071 has been successfully employed in recent

scientific studies.

Protocol 1: Sensitizing Cells to TRAIL-Induced Apoptosis

This protocol is adapted from a 2023 study investigating how ERK5 inhibition sensitizes cancer cells to

death receptor agonists [5].

Cell Lines Used: Endometrial cancer (Ishikawa, AN3CA, ARK1, ARK2), neuroblastoma (SK-N-AS),

cervical (HeLa), non-small cell lung (A549), and prostate (LnCaP) cancer cells.
1. Pre-treatment with JWG-071: Cells were treated with JWG-071 across a dose range (e.g., 1-10

µM) for a specified period (e.g., 1-2 hours).
2. Induction of Apoptosis: Recombinant TRAIL (rTRAIL) was added to the culture medium at

varying concentrations (e.g., for resistant Ishikawa cells, IC₅₀ >150 ng/mL).
3. Assay Readout:

Cell Viability: Measured using MTT assay.
Apoptosis Confirmation: Activation of caspase-8 and caspase-3 was monitored by

immunoblot analysis. The pan-caspase inhibitor QVD-OPh was used to confirm the apoptotic
mechanism.

Protocol 2: Investigating the ERK5/NF-κB Pathway in
Endometrial Cancer

This protocol is from a 2022 study exploring the role of ERK5 in cell proliferation and survival [6].

Cell Lines Used: Endometrial cancer cells (e.g., AN3CA, ARK1).

1. JWG-071 Treatment: Cells were treated with JWG-071 to inhibit ERK5 activity.
2. Stimulation: Cells were stimulated with EGF to activate proliferation pathways.

3. Assay Readouts:
Proliferation: Measured by cell counting assays using an automated cell counter.

Pathway Analysis: Protein expression and activity of ERK5 and NF-κB pathway components
(like p65/RELA and NEMO/IKKγ) were analyzed by immunoblotting of cell lysates.
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Troubleshooting Common Issues

Issue 1: Inconsistent Results or Off-Target Effects

Potential Cause: JWG-071 has known secondary targets, notably LRRK2 and, at higher

concentrations, the bromodomain BRD4 [7] [4].
Recommendation: Carefully consider your experimental context. For studies aiming to isolate

ERK5-specific effects, using a concentration close to its IC₅₀ for ERK5 (e.g., 100-500 nM) is
critical. Employ additional controls, such as genetic knockdown of ERK5, to confirm that

observed phenotypes are due to ERK5 inhibition and not its other targets.

Issue 2: Poor Solubility or Compound Precipitation

Potential Cause: JWG-071 has high DMSO solubility but can precipitate when added to

aqueous cell culture media [2].
Recommendation:

Prepare a fresh, high-quality stock solution in DMSO immediately before use.
When diluting into media, ensure the final DMSO concentration is kept low (typically

≤0.5%) and add the compound slowly while vortexing or gently agitating the media to
ensure even dispersal.

Visually inspect solutions for cloudiness or precipitate.

Issue 3: Lack of Expected Phenotypic Effect

Potential Cause: The cell line or model under investigation may not be dependent on the

ERK5 signaling pathway [8].
Recommendation: Before extensive experimentation, validate that your model expresses

ERK5 and that JWG-071 is effectively engaging the target. This can be done by monitoring
phosphorylation of ERK5 itself or known downstream substrates (like MEF2 transcription

factors) via western blot.

The following diagram illustrates the core signaling pathway targeted by JWG-071 and the experimental

logic for its application in apoptosis sensitization, integrating the information from the protocols above.
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Key Takeaways for Researchers

A Selective but Not Exclusive Probe: JWG-071 is valued as the first kinase-selective chemical
probe for ERK5 [2] [3]. However, its activity against LRRK2 and BRD4 means that dose selection
and proper controls are paramount for attributing observed effects specifically to ERK5 inhibition.
Handle with Care: The compound requires specific storage conditions and careful solubilization to

maintain stability and prevent precipitation in assays [1] [2].
Context-Dependent Activity: The biological effect of JWG-071 is highly dependent on the cellular

context, particularly the cancer type's reliance on the ERK5 pathway for survival and proliferation [6]
[5] [8].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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